Cas no 160001-85-4 (4-tert-Butylbenzotrifluoride)

• Product Name: 4-tert-Butylbenzotrifluoride
• CAS No: 160001-85-4
• MF: C₁₁H₁₃F₃
• MW: 202.216133832932
• CID: 2858046
• PubChem ID: 12070544
• Update Time: 2025-09-21

4-tert-Butylbenzotrifluoride Chemical and Physical Properties

Names and Identifiers

• 160001-85-4
• AKOS005257976
• 4-trifluoromethyl-t-butylbenzene
• 4-tert-Butylbenzotrifluoride
• CS-0337006
• 1-TERT-BUTYL-4-(TRIFLUOROMETHYL)BENZENE
• FS-4797
• G74016
• SCHEMBL70053
• 1-(1,1-Dimethylethyl)-4-(trifluoromethyl)benzene
• 4-(tert-Butyl)benzotrifluoride
• 1-(tert-Butyl)-4-(trifluoromethyl)benzene

• Inchi： 1S/C11H13F3/c1-10(2,3)8-4-6-9(7-5-8)11(12,13)14/h4-7H,1-3H3
• InChI Key： AAHQWGQDFWPRNY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C)(C)C)(F)F

Computed Properties

• Exact Mass: 202.09693490g/mol
• Monoisotopic Mass: 202.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes